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Compound of Interest

Compound Name:
TCO-PEG3-amide-C3-

triethoxysilane

Cat. No.: B15061906

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the properties, specifications, and

applications of TCO-PEG3-amide-C3-triethoxysilane, a heterobifunctional linker molecule.

This molecule is of significant interest in the fields of bioconjugation, surface chemistry, and

drug delivery, particularly in the development of PROTACs (Proteolysis Targeting Chimeras)

and the functionalization of surfaces for biological applications.

Core Properties and Specifications
TCO-PEG3-amide-C3-triethoxysilane is a versatile chemical tool characterized by three key

functional domains: a trans-cyclooctene (TCO) group, a polyethylene glycol (PEG) spacer, and

a triethoxysilane moiety. Each of these components imparts specific functionalities that are

critical to its utility. The quantitative specifications for this molecule are summarized in the table

below.
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Property Specification

Molecular Formula C27H52N2O9Si

Molecular Weight 576.8 g/mol

CAS Number 2250217-32-2

Purity Typically >95%

Solubility Soluble in DMSO, DCM, DMF

Storage Conditions -20°C

Key Applications and Mechanisms of Action
The unique trifunctional nature of TCO-PEG3-amide-C3-triethoxysilane allows for its

application in two primary areas: bioorthogonal conjugation via its TCO group and surface

modification through its triethoxysilane group. The PEG spacer enhances solubility and

reduces steric hindrance.

Bioorthogonal Conjugation: The TCO-Tetrazine Ligation
The trans-cyclooctene (TCO) group is a highly reactive dienophile that participates in an

inverse electron-demand Diels-Alder (IEDDA) cycloaddition with a tetrazine (Tz) derivative.[1]

[2] This bioorthogonal reaction is exceptionally fast, with second-order rate constants in the

range of 10³ to 10⁶ M⁻¹s⁻¹, and proceeds efficiently under physiological conditions without the

need for a catalyst.[1][3] The reaction is highly specific and results in the formation of a stable

dihydropyridazine bond, releasing nitrogen gas as the only byproduct.[2][3] This "click

chemistry" reaction is widely used for labeling biomolecules, such as proteins and antibodies,

in complex biological systems.[4][5]
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Mechanism of the TCO-Tetrazine bioorthogonal reaction.

Surface Modification: Silanization
The triethoxysilane group enables the covalent attachment of the molecule to hydroxyl-bearing

surfaces, such as glass, silica, and other metal oxides.[6][7] The mechanism involves two main

steps: hydrolysis of the ethoxy groups in the presence of water to form reactive silanol groups

(-Si-OH), followed by the condensation of these silanol groups with hydroxyl groups on the

substrate surface to form stable siloxane (Si-O-Si) bonds.[5][8] This process, known as

silanization, creates a stable, functionalized surface.
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General workflow for surface functionalization via silanization.

Experimental Protocols
The following are generalized protocols for the primary applications of TCO-PEG3-amide-C3-
triethoxysilane. Optimal conditions may vary depending on the specific substrate,

biomolecule, and experimental goals.

Protocol 1: Surface Functionalization of Glass or Silica
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This protocol describes the liquid-phase deposition of TCO-PEG3-amide-C3-triethoxysilane
onto a glass or silica surface.

Materials:

TCO-PEG3-amide-C3-triethoxysilane

Anhydrous solvent (e.g., toluene or acetone)

Glass or silica substrate

Cleaning solution (e.g., piranha solution or 1:1 methanol/HCl)

Deionized water

Nitrogen gas

Procedure:

Surface Preparation: Thoroughly clean the substrate to ensure a high density of surface

hydroxyl groups. This can be achieved by sonication in a suitable cleaning solution, followed

by copious rinsing with deionized water. Dry the substrate under a stream of nitrogen.

Silanization Solution Preparation: In a fume hood, prepare a 1-2% (v/v) solution of TCO-
PEG3-amide-C3-triethoxysilane in an anhydrous solvent.

Surface Coating: Immerse the cleaned and dried substrate in the silanization solution. The

reaction time can range from 30 minutes to several hours, depending on the desired surface

coverage. The reaction should be carried out under a nitrogen atmosphere to minimize

unwanted polymerization of the silane in solution.

Rinsing and Curing: After incubation, remove the substrate and rinse it thoroughly with the

anhydrous solvent to remove any non-covalently bound silane. The coated surface can be

cured by baking at an elevated temperature (e.g., 110°C for 1 hour) to promote further cross-

linking of the silane layer.

Final Rinse and Storage: Perform a final rinse with the solvent and dry the functionalized

surface under a stream of nitrogen. The TCO-functionalized surface is now ready for
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conjugation with a tetrazine-labeled molecule.

Protocol 2: TCO-Tetrazine Ligation for Protein
Immobilization
This protocol outlines the immobilization of a tetrazine-labeled protein onto a TCO-

functionalized surface.

Materials:

TCO-functionalized surface (from Protocol 1)

Tetrazine-labeled protein

Reaction buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

Blocking buffer (e.g., PBS with 1% BSA)

Washing buffer (e.g., PBS with 0.05% Tween-20)

Procedure:

Protein Solution Preparation: Dissolve the tetrazine-labeled protein in the reaction buffer to

the desired concentration (typically in the low micromolar range).

Immobilization Reaction: Cover the TCO-functionalized surface with the protein solution and

incubate at room temperature for 30-60 minutes. The rapid kinetics of the TCO-tetrazine

reaction allows for efficient conjugation even at low concentrations.[3]

Blocking: After the incubation period, wash the surface with the reaction buffer to remove any

unbound protein. To prevent non-specific binding in subsequent steps, incubate the surface

with a blocking buffer for 30 minutes.

Washing: Wash the surface extensively with the washing buffer to remove any non-

specifically adsorbed protein.

Analysis: The immobilized protein can be detected and quantified using standard analytical

techniques, such as fluorescence microscopy (if the protein is fluorescently labeled) or
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immunoassays.

Stability and Storage
The TCO group has a finite half-life and can isomerize to the less reactive cis-cyclooctene

(CCO).[6] Therefore, TCO-PEG3-amide-C3-triethoxysilane is not recommended for long-term

storage.[6] It should be stored at -20°C and protected from moisture. Similarly, TCO-

functionalized surfaces should be used relatively quickly after preparation for optimal reactivity.

Conclusion
TCO-PEG3-amide-C3-triethoxysilane is a powerful and versatile heterobifunctional linker that

bridges the gap between surface chemistry and bioorthogonal bioconjugation. Its well-defined

structure and predictable reactivity make it an invaluable tool for researchers in drug

development, diagnostics, and materials science. The ability to create stably functionalized

surfaces with highly reactive bioorthogonal handles opens up a wide array of possibilities for

the development of novel biomedical devices and research platforms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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